Cas no 170844-49-2 (1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate
• CAS No: 170844-49-2
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD03791256
• CID: 65875
• PubChem ID: 329771090
• Update Time: 2025-06-10

1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-Boc-3-pyrrolidinecarboxylate
• PYRROLIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 3-ETHYL ESTER
• ETHYL 1-BOC-BETA-PROLINATE
• N-Boc-3-ethyl pyrrolidine-carboxylate
• N-Boc-DL-beta-proline ethyl ester
• 1,3-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl) 3-ethyl ester
• 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate
• N-Boc-3-ethyl pyrrolidinecarboxylate
• CB0271930
• N-Boc- 3-ethyl pyrrolidine-
• Ethyl 1-Boc-pyrrolidine-3-carboxylate
• N-Boc- 3-ethyl pyrrolidine- carboxylate
• N-Boc-3-Pyrrolidinecaboxylic acid ethyl ester
• 1-Boc-3-pyrrolidinecarboxylic acid ethyl ester
• 1-tert-butyl 3-ethylpyrrolidine-1,3-dicarboxylate
• PubChem14290
• KSC915M2D
• PKDQVUYUWUHNMG-UHFFFAOYSA-N
• BCP15392
• HT1126
• RW38
• 1-tert-butyl3-ethylpyrrolidine-1,3-dicarboxylate
• MFCD19442798
• J-520527
• AKOS005258666
• N-Boc- 3-ethyl pyrrolidine-carboxylate
• FT-0771753
• 1-(tert-butoxycarbonyl)-3-pyrrolidinecarboxylic acid ethyl ester
• SY003192
• AM20090023
• 1-O-tert-butyl 3-O-ethyl pyrrolidine-1,3-dicarboxylate
• SCHEMBL3787646
• Ethyl 1-Boc-3-pyrrolidine-carboxylate
• 170844-49-2
• DS-0591
• SY015625
• Ethyl 1S-1-Boc-3-Pyrrolidinecarboxylate
• MFCD03791256
• DTXSID90400631
• CS-W014133
• Pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester, AldrichCPR
• FT-0601858
• A3765
• PB24823
• AC-4767
• 1-TERT-BUTYL 3-ETHYL (3S)-PYRROLIDINE-1,3-DICARBOXYLATE
• DB-014782
• STL555124
• BBL101328

• MDL： MFCD03791256
• Inchi： 1S/C12H21NO4/c1-5-16-10(14)9-6-7-13(8-9)11(15)17-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： PKDQVUYUWUHNMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.101
• Melting Point: No data available
• Boiling Point: 305.6±35.0 °C at 760 mmHg
• Flash Point: 138.6±25.9 °C
• Refractive Index: 1.476
• PSA: 55.84000
• LogP: 1.74440

1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate (CAS No. 170844-49-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate, identified by the chemical identifier CAS No. 170844-49-2, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their role in pharmaceutical development. The presence of both tert-butyl and ethyl substituents, along with the di-carboxylate functional groups, imparts distinct chemical properties that make it a valuable scaffold for designing novel bioactive molecules.

The tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane permeability, while the ethyl group introduces a degree of flexibility that can influence binding interactions with biological targets. The di-carboxylate moiety not only contributes to the molecule's solubility in polar environments but also provides multiple sites for chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. These structural attributes have positioned 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate as a promising candidate for further exploration in drug discovery and molecular research.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their diverse biological activities. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The structural motif of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate has been investigated for its potential role in modulating pathways relevant to neurodegenerative diseases, cardiovascular disorders, and infectious diseases. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a compelling subject for mechanistic studies.

One of the most exciting developments in the field is the application of computational methods to predict the binding affinity and pharmacokinetic profiles of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate and its derivatives. Advanced molecular modeling techniques have enabled researchers to identify key interactions between this compound and target proteins, providing insights into its potential as an inhibitor or modulator. These computational studies have been complemented by experimental validations, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding modes of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate with its biological targets.

The synthesis of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed various catalytic systems and ligands to optimize these synthetic routes, resulting in more efficient and sustainable methods for producing this compound. The development of green chemistry principles has also influenced synthetic strategies, with an emphasis on minimizing waste and reducing hazardous byproducts. These advancements not only improve the accessibility of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate but also align with broader efforts to promote environmentally responsible chemical synthesis.

From a medicinal chemistry perspective, the versatility of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate as a scaffold has led to the discovery of several novel analogs with enhanced bioactivity. By strategically modifying substituents or introducing additional functional groups, researchers have generated libraries of compounds that exhibit improved potency and selectivity against specific disease targets. These efforts have been particularly fruitful in developing inhibitors for enzymes such as kinases and proteases, which are key players in many pathological processes. The ability to fine-tune the structure of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate has opened new avenues for addressing unmet medical needs.

The role of 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate in preclinical research has also been noteworthy. Preclinical studies have explored its potential therapeutic effects in animal models of various diseases, including cancer, inflammation-related disorders, and neurodegenerative conditions. These studies have provided valuable data on its safety profile and pharmacological activity, paving the way for clinical trials in humans. The growing body of evidence supporting the efficacy of this compound has attracted interest from pharmaceutical companies looking to develop next-generation therapeutics based on its structural framework.

As our understanding of biological systems continues to expand, so does the demand for innovative molecular tools like 1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate. This compound exemplifies how structural diversity can be leveraged to discover new bioactive molecules with therapeutic potential. Its unique combination of chemical features makes it a versatile building block for drug discovery programs aimed at addressing complex diseases. Furthermore, ongoing research into synthetic methodologies ensures that access to this compound will continue to improve over time.

In conclusion,1-tert-butyl 3-ethyl pyrrolidine-1,3-dicarboxylate (CAS No. 170844-49) represents a significant advancement in chemical biology and medicinal chemistry. Its structural features enable diverse applications across multiple therapeutic areas, while its synthetic accessibility allows for further exploration through both experimental and computational approaches. As research progresses,this compound is poised to play an increasingly important role in developing novel treatments for human diseases, highlighting its value as a cornerstone molecule in modern drug discovery efforts.